3,4-Dihydrocoumarin, 6-fluoro-4,4-dimethyl-

• Molecular Formula: C11H11FO2
• Molecular Weight: 194.20 g/mol
• IUPAC Name: 6-fluoro-4,4-dimethyl-3H-chromen-2-one
• InChI: InChI=1S/C11H11FO2/c1-11(2)6-10(13)14-9-4-3-7(12)5-8(9)11/h3-5H,6H2,1-2H3
• InChI Key: HSVRAMGPQYJJEA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)OC2=C1C=C(C=C2)F)C

Description

3,4-Dihydrocoumarin, 6-fluoro-4,4-dimethyl- is a useful research compound. Its molecular formula is C11H11FO2 and its molecular weight is 194.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of aluminum trichloride (18.0 g) in carbon disulfide (30 mL) was added dimethylacrylate 4-fluorophenyl ester (18.0 g, 92.7 mmol) dropwise over a 0.5 hour period. The reaction mixture was stirred at room temperature for 14.0 hours. The reaction was poured onto ice and extracted with ethyl acetate-hexanes (1:10, 200 mL). The organic phase was washed with saturated sodium bicarbonate, dried over anhydrous sodium sulfate, and evaporated in vacuo. Trituration of the residue with cold hexane gave a colorless crystalline 6-fluoro-4,4-dimethylchroman-2-one (13.9 g, 77%).